Cas no 2229603-02-3 (4,5-difluoro-2-nitrophenyl sulfamate)

• Product Name: 4,5-difluoro-2-nitrophenyl sulfamate
• CAS No: 2229603-02-3
• MF: C₆H₄F₂N₂O₅S
• MW: 254.168167114258
• CID: 6061261
• PubChem ID: 165664092
• Update Time: 2025-07-23

4,5-difluoro-2-nitrophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4,5-difluoro-2-nitrophenyl sulfamate
• EN300-1990587
• 2229603-02-3

• Inchi： 1S/C6H4F2N2O5S/c7-3-1-5(10(11)12)6(2-4(3)8)15-16(9,13)14/h1-2H,(H2,9,13,14)
• InChI Key： SLNPDOYBRNMKQW-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=C(C(=CC=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 253.98089873g/mol
• Monoisotopic Mass: 253.98089873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 124Ų

Additional information on 4,5-difluoro-2-nitrophenyl sulfamate

Introduction to 4,5-difluoro-2-nitrophenyl sulfamate (CAS No. 2229603-02-3)

4,5-difluoro-2-nitrophenyl sulfamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2229603-02-3, represents a class of derivatives that exhibit promising biological activities, making it a subject of intense research interest. The presence of both fluorine and nitro substituents in its molecular framework imparts distinct reactivity and binding characteristics, which are leveraged in the design of novel therapeutic agents.

The molecular structure of 4,5-difluoro-2-nitrophenyl sulfamate consists of a phenyl ring substituted with fluorine atoms at the 4th and 5th positions, a nitro group at the 2nd position, and a sulfamate functional group at the 1st position. This configuration contributes to its solubility in polar solvents and its ability to interact with biological targets such as enzymes and receptors. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, while the nitro group can serve as a pharmacophore for further derivatization.

In recent years, 4,5-difluoro-2-nitrophenyl sulfamate has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its sulfamate moiety is particularly valuable in medicinal chemistry due to its role as a bioisostere for carboxylic acid groups, allowing for the development of molecules with improved pharmacokinetic profiles. The compound’s versatility has led to its incorporation in multiple drug discovery programs aimed at addressing diverse therapeutic challenges.

One of the most compelling aspects of 4,5-difluoro-2-nitrophenyl sulfamate is its potential application in the development of anti-inflammatory agents. Current research indicates that derivatives of this compound can modulate inflammatory pathways by interacting with specific enzymes involved in the production of pro-inflammatory cytokines. The fluorine substituents are believed to enhance the compound’s ability to penetrate biological membranes, thereby increasing its bioavailability and therapeutic efficacy.

Moreover, studies have highlighted the compound’s role in anticancer research. The nitro group in 4,5-difluoro-2-nitrophenyl sulfamate can be oxidized to form reactive species that induce DNA damage in cancer cells. This property makes it a promising candidate for developing chemotherapeutic agents that target rapidly dividing cells while minimizing toxicity to healthy tissues. Recent preclinical trials have demonstrated encouraging results when this compound is used in combination with other chemotherapeutic drugs, suggesting synergistic effects that could improve treatment outcomes.

The synthesis of 4,5-difluoro-2-nitrophenyl sulfamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

From a regulatory perspective, 4,5-difluoro-2-nitrophenyl sulfamate (CAS No. 2229603-02-3) is subject to standard guidelines for chemical substances used in pharmaceutical research. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety throughout the production process. Additionally, rigorous quality control measures are implemented to verify the identity and purity of the final product before it is distributed for research purposes.

The future prospects for 4,5-difluoro-2-nitrophenyl sulfamate are bright, with ongoing research focusing on expanding its applications in drug discovery and development. Innovations in computational chemistry and high-throughput screening are expected to accelerate the identification of new derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies will further drive progress by combining experimental data with predictive modeling.

In conclusion,4,5-difluoro-2-nitrophenyl sulfamate represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. As research continues to uncover new therapeutic potentials,this compound is poised to play a crucial role in developing next-generation pharmaceuticals that address unmet medical needs.